Cas no 2320890-36-4 (6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2320890-36-4
• MF: C₁₈H₁₉N₅O₄
• MW: 369.374563455582
• CID: 5328267
• Update Time: 2025-10-24

6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-(2-(benzo[d]isoxazol-3-yl)acetyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-[4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione
• 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C18H19N5O4/c1-21-16(24)11-15(19-18(21)26)22-6-8-23(9-7-22)17(25)10-13-12-4-2-3-5-14(12)27-20-13/h2-5,11H,6-10H2,1H3,(H,19,26)
• InChI Key： FBWQOZAWOGPBFB-UHFFFAOYSA-N
• SMILES： O=C(CC1C2C=CC=CC=2ON=1)N1CCN(C2=CC(N(C)C(N2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 658
• XLogP3: 0.2
• Topological Polar Surface Area: 99

Additional information on 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320890-36-4)

In the rapidly evolving field of medicinal chemistry, 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320890-36-4) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its benzoxazole and tetrahydropyrimidine-dione moieties, is being extensively studied for its role in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammatory pathways.

The molecular structure of 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione combines a piperazine linker with a benzoxazole scaffold, which is known for its bioisosteric properties and ability to enhance blood-brain barrier (BBB) penetration. This makes it a promising candidate for neuroprotective agents and psychoactive drug development, aligning with current research trends in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are particularly intrigued by its potential to interact with G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in drug discovery forums and AI-driven molecular modeling studies.

From a synthetic chemistry perspective, the CAS No. 2320890-36-4 compound exemplifies advancements in multicomponent reactions (MCRs) and green chemistry techniques. Its synthesis often involves microwave-assisted organic synthesis (MAOS), a method gaining traction due to its efficiency and reduced environmental impact. The tetrahydropyrimidine-2,4-dione core, also known as a dihydrouracil derivative, is a versatile building block in pharmaceutical intermediates, further highlighting its relevance in preclinical research.

In the context of personalized medicine, this compound's structure-activity relationship (SAR) is being explored using machine learning algorithms to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Such computational approaches address frequently searched queries like "how to optimize drug bioavailability" or "AI in drug design", making this topic highly accessible to both academic and industrial audiences. Additionally, its potential as a small-molecule inhibitor in kinase signaling pathways aligns with trending searches on cancer therapeutics and immunomodulation.

The 6-{4-2-(1,2-benzoxazol-3-yl)acetylpiperazin-1-yl}-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione also intersects with discussions on intellectual property (IP) in pharmaceutical patents, as its novel structure may offer composition-of-matter claims. This aspect resonates with professionals searching for "emerging chemical entities in CNS drug development" or "patentable heterocyclic compounds". Furthermore, its metabolic stability and in vitro cytotoxicity data are frequently cited in high-throughput screening (HTS) literature, addressing common questions about lead compound optimization.

In summary, CAS No. 2320890-36-4 represents a convergence of cutting-edge synthetic chemistry, computational biology, and therapeutic innovation. Its multifaceted applications—from neuropharmacology to anticancer research—ensure its prominence in scientific discourse, while its SEO-friendly keywords (e.g., "benzoxazole derivatives in drug discovery" or "piperazine-based bioactive molecules") enhance its visibility in academic and industry-related searches. As research progresses, this compound may well become a cornerstone in next-generation drug development pipelines.